Cas no 54010-22-9 (1-Dodecanol, 2-(dimethylamino)-)

• Product Name: 1-Dodecanol, 2-(dimethylamino)-
• CAS No: 54010-22-9
• MF: C₁₄H₃₁NO
• MW: 229.402044534683
• CID: 336003
• PubChem ID: 13319240
• Update Time: 2025-04-19

1-Dodecanol, 2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanol, 2-(dimethylamino)-
• 2-(dimethylamino)dodecan-1-ol
• DTXSID90536681
• 54010-22-9

• Inchi： 1S/C14H31NO/c1-4-5-6-7-8-9-10-11-12-14(13-16)15(2)3/h14,16H,4-13H2,1-3H3
• InChI Key： CSSVTQCWYGWGPW-UHFFFAOYSA-N
• SMILES： OCC(CCCCCCCCCC)N(C)C

Computed Properties

• Exact Mass: 229.240564612g/mol
• Monoisotopic Mass: 229.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.5Ų